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Compound of Interest

Compound Name:
Methyl 4-hydroxyoxane-4-

carboxylate

Cat. No.: B038299 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of Methyl 4-hydroxyoxane-4-carboxylate (CAS No. 115996-72-0). As a laboratory

chemical with an incompletely characterized toxicological profile, adherence to stringent

disposal protocols is paramount to ensuring personnel safety, environmental protection, and

regulatory compliance. This document is intended for researchers, scientists, and drug

development professionals who handle this compound.

Hazard Profile and Core Safety Principles
Methyl 4-hydroxyoxane-4-carboxylate is classified with specific health hazards that dictate

its handling and disposal requirements. Understanding these risks is the foundation of a safe

laboratory environment.

GHS Hazard Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]

A critical consideration is that the full chemical, physical, and toxicological properties of this

compound have not been thoroughly investigated.[2] This lack of comprehensive data
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necessitates a precautionary principle, treating the substance as potentially more hazardous

than currently documented. Therefore, under no circumstances should this chemical or its

solutions be disposed of via the sanitary sewer system (i.e., down the sink).[2][3][4] The

primary directive is that all waste containing this compound must be managed by a licensed

professional waste disposal service.[2]

Compound Profile: Methyl 4-hydroxyoxane-

4-carboxylate

IUPAC Name methyl 4-hydroxyoxane-4-carboxylate

CAS Number 115996-72-0[1][2]

Molecular Formula C₇H₁₂O₄[1][2]

GHS Hazard Codes H315, H319, H335[1]

Required PPE
Chemical safety goggles, nitrile gloves,

laboratory coat.[2]

Primary Disposal Method
Incineration by a licensed hazardous waste

facility.[2]

Incompatibilities
Segregate from strong oxidizing agents, strong

acids, and strong bases.[5]

Step-by-Step Waste Collection and Segregation
Protocol
Proper collection and storage are critical intermediate steps before final disposal. The objective

is to contain the waste safely, prevent reactions, and ensure it is clearly identified for

professional disposal teams.

Step 1: Designate a Satellite Accumulation Area (SAA)

Identify a specific location in the laboratory where the waste container will be stored. This

area must be at or near the point of generation and under the control of the laboratory

personnel.
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Step 2: Select a Compatible Waste Container

Use a sturdy, leak-proof container made of a chemically resistant material such as high-

density polyethylene (HDPE).[3]

Ensure the container is in good condition, free from cracks or residue, and has a secure,

screw-top cap. The container must be kept closed at all times except when adding waste.[3]

[6]

Step 3: Waste Collection and Segregation

Solid Waste: Carefully transfer any solid or semi-solid waste of Methyl 4-hydroxyoxane-4-
carboxylate into the designated container. Place any contaminated materials, such as

weighing paper, gloves, or absorbent pads, into the same container.[5]

Liquid Waste (Solutions): If the compound is in a solvent, collect the liquid waste in a

designated container compatible with that solvent.

Critical Segregation:Do not mix this waste stream with other incompatible wastes.[3][7]

Specifically, maintain separate waste containers for halogenated solvents, strong acids,

strong bases, and oxidizers. Cross-contamination can lead to dangerous chemical reactions.

Step 4: Proper Labeling

As soon as you begin accumulating waste, affix a hazardous waste tag to the container.[6]

The label must include:

The words "Hazardous Waste."

The full, unabbreviated chemical name: "Methyl 4-hydroxyoxane-4-carboxylate" and

any other components in the waste stream.

The approximate percentage of each component.

The accumulation start date (the date the first drop of waste was added).

The relevant hazard characteristics (e.g., Irritant).
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Spill Management Protocol
Accidental spills must be managed immediately and correctly to mitigate exposure and

environmental contamination.

Step 1: Ensure Personnel Safety and Area Control

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated. If the spill is significant, work from the upwind side.[2]

Don full PPE, including safety goggles, a lab coat, and nitrile gloves. For larger spills or

where dust may be generated, a NIOSH-approved respirator is recommended.[2]

Step 2: Containment and Cleanup

For liquid spills: Contain the spill using an inert absorbent material like vermiculite, sand, or

cat litter.[8]

For solid spills: Carefully sweep up the material, avoiding the creation of dust.[2]

Place all contaminated absorbent and cleaning materials into a designated hazardous waste

container.

Step 3: Decontamination

Clean the spill area thoroughly with soap and water.

All materials used for decontamination, including sponges and paper towels, must be

disposed of as hazardous waste.

Final Disposal Pathway: Arranging for Professional
Collection
Laboratory personnel are responsible for the safe collection and storage of waste, but final

disposal must be handled by certified professionals.
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Monitor Accumulation: Keep track of the amount of waste accumulated and the accumulation

start date.

Schedule a Pickup: Once the container is full or reaches its regulatory time limit (often 90 or

180 days, depending on generator status), contact your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste contractor to schedule a pickup.

[5][6]

Documentation: Ensure all necessary paperwork, such as a waste manifest, is completed

accurately as per your institution's and local regulatory requirements.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Methyl 4-hydroxyoxane-4-carboxylate.
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Caption: Workflow for the safe disposal of Methyl 4-hydroxyoxane-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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